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Compound of Interest

Compound Name: Lidoflazine

Cat. No.: B1675316 Get Quote

These application notes provide a detailed overview of the use of Lidoflazine in the research

of microvascular angina, targeting researchers, scientists, and drug development professionals.

Introduction
Microvascular angina is characterized by chest pain typical of angina pectoris, objective

evidence of myocardial ischemia, but with no obstructive coronary artery disease in epicardial

arteries.[1][2] The underlying pathophysiology often involves coronary microvascular

dysfunction (CMD).[3][4] Lidoflazine, a piperazine derivative, has been investigated as a

potential therapeutic agent for this condition.[5][6] It functions as a calcium channel blocker,

inducing vasodilation and potentially improving coronary blood flow.[7][8]

Mechanism of Action
Lidoflazine is a calcium-entry blocker that reduces the influx of calcium into vascular smooth

muscle cells and cardiomyocytes.[7][9][10] This action leads to a decrease in coronary vascular

resistance and antagonizes processes that increase coronary vasomotor tone.[7] By inhibiting

calcium-dependent vasoconstriction in the coronary microcirculation, Lidoflazine aims to

alleviate the impaired coronary flow reserve characteristic of microvascular angina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://scispace.com/pdf/treatment-of-angina-and-microvascular-coronary-dysfunction-187326kr3b.pdf
https://www.clinicaltrials.gov/study/NCT02910154
https://pmc.ncbi.nlm.nih.gov/articles/PMC3914311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3914311/
https://pubmed.ncbi.nlm.nih.gov/2193496/
https://pubmed.ncbi.nlm.nih.gov/2193496/
https://scispace.com/papers/beneficial-and-detrimental-effects-of-lidoflazine-in-5fmcv6ukd5
https://pubmed.ncbi.nlm.nih.gov/7030519/
https://pubmed.ncbi.nlm.nih.gov/7030519/
https://www.medchemexpress.com/lidoflazine.html
https://pubmed.ncbi.nlm.nih.gov/2014035/
https://pubmed.ncbi.nlm.nih.gov/2014035/
https://utsouthwestern.elsevierpure.com/en/publications/a-randomized-clinical-study-of-a-calcium-entry-blocker-lidoflazin-2/
https://www.benchchem.com/product/b1675316#application-of-lidoflazine-in-microvascular-angina-research
https://www.benchchem.com/product/b1675316#application-of-lidoflazine-in-microvascular-angina-research
https://www.benchchem.com/product/b1675316#application-of-lidoflazine-in-microvascular-angina-research
https://www.benchchem.com/product/b1675316#application-of-lidoflazine-in-microvascular-angina-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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